Cas no 2172371-49-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid
• CAS No: 2172371-49-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5864316
• PubChem ID: 165545578
• Update Time: 2025-06-07

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid
• 2172371-49-0
• EN300-1517300
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-26(2,24(31)28-22-15-33-13-21(22)23(29)30)11-12-27-25(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： AKLXBBNQPWXTHD-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2172371-49-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid, identified by its CAS number 2172371-49-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and an amide functionalities. The presence of these structural features not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular recognition.

The fluorenyl group, a prominent feature in this molecule, is widely recognized for its stability and rigidity, making it an ideal candidate for the development of bioactive probes and pharmaceutical intermediates. The methoxycarbonyl (MOC) protecting group attached to the amino functionality further enhances the compound's utility in synthetic chemistry. This protecting group is commonly employed in peptide synthesis and other amine-based reactions, facilitating controlled modifications and subsequent functionalization.

The amidooxolane core of the molecule introduces an additional layer of complexity, contributing to its potential as a scaffold for drug-like molecules. Oxolane rings are known for their ability to stabilize reactive intermediates and improve metabolic stability, which are critical factors in pharmaceutical design. The 2,2-dimethylbutanamidooxolane moiety, in particular, provides a bulky side chain that can influence both the conformational flexibility and the binding affinity of the compound.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The 3-carboxylic acid terminal group in this molecule suggests its potential use as a precursor for further derivatization into more complex pharmacophores. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and coupling reactions with other biomolecules.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases play a crucial role in numerous biological pathways, and their inhibition is often a key strategy in drug development. The combination of the fluorenyl moiety and the amide group provides a suitable framework for designing molecules that can interact with protease active sites. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain proteases, making it a promising candidate for further investigation.

The structural features of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2172371-49-0) also make it an attractive candidate for use as a chiral building block in asymmetric synthesis. Chirality is a fundamental aspect of many biologically active molecules, and the ability to construct enantiomerically pure compounds is essential for pharmaceutical applications. The presence of multiple stereocenters in this molecule allows for the synthesis of enantiomerically enriched derivatives, which could exhibit enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between this compound and target proteins. These computational studies have highlighted the potential of this molecule as an inhibitor of certain enzyme families involved in cancer progression and inflammation.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2172371-49-0) presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating the synthesis of this compound.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2172371-49-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications ranging from protease inhibition to chiral synthesis. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play a significant role in the development of next-generation pharmaceuticals.